2-Pyridin-3-yl-benzooxazol-5-ylamine

• IUPAC Name: 2-pyridin-3-yl-1,3-benzoxazol-5-amine
• InChI: InChI=1S/C12H9N3O/c13-9-3-4-11-10(6-9)15-12(16-11)8-2-1-5-14-7-8/h1-7H,13H2
• InChI Key: ITFJBVWVZSRNHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)C2=NC3=C(O2)C=CC(=C3)N
• Molecular Formula: C12H9N3O
• DSSTOX Substance ID: DTXSID30352903
• Molecular Weight: 211.22 g/mol
• CAS No.: 61382-21-6

Description

2-Pyridin-3-yl-benzooxazol-5-ylamine is a useful research compound. Its molecular formula is C12H9N3O and its molecular weight is 211.22 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Coordination Chemistry

Derivatives of 2-Pyridin-3-yl-benzooxazol-5-ylamine, such as 2,6-di(pyrazol-1-yl)pyridine and related ligands, have been extensively studied for their coordination chemistry, presenting applications in luminescent lanthanide compounds for biological sensing and iron complexes with unusual thermal and photochemical properties (Halcrow, 2005).

Catalyst-Free Synthesis

An efficient, catalyst-free synthesis method for N-arylidene-2-arylimidazo[1,2-a]pyridine-3-ylamine derivatives was developed through a multicomponent reaction, showcasing high atom economy and potential in green chemistry (Abdel Hameed et al., 2017).

Anticancer Activity

Research has also focused on the development of novel pyridine-thiazole hybrid molecules, including derivatives of this compound, which exhibited significant antiproliferative activity against various cancer cell lines. This suggests the compound's potential as a cancer therapeutic agent (Ivasechko et al., 2022).

Electroluminescence for OLEDs

Studies on the electroluminescence of orange-red iridium(III) complexes, incorporating pyrazol-pyridine ligands related to this compound, have shown promising results for organic light-emitting diodes (OLEDs), with high external quantum efficiency (Su et al., 2021).

Synthesis and Antimicrobial Activity

The synthesis of new pyridine derivatives, including this compound and its analogs, has been explored for their antibacterial and antifungal activities, demonstrating the compound's potential in developing new antimicrobial agents (Patel & Agravat, 2007).

Reactions and Functionalization

The reactivity of methyl 3,3,3-trifluoro-2-(pyridin-2-ylimino)propanoates, related to the core structure of this compound, with various nucleophiles has been investigated, leading to the formation of heterocyclic derivatives and showcasing the compound's versatility in organic synthesis (Sokolov & Aksinenko, 2010).

Mechanism of Action

The mechanism of action of 2-Pyridin-3-yl-benzooxazol-5-ylamine is not specified in the search results. As it is used for research purposes, its mechanism of action may depend on the specific context of the research.

Safety and Hazards

The safety and hazards associated with 2-Pyridin-3-yl-benzooxazol-5-ylamine are not detailed in the search results. It is intended for research use only and is not intended for diagnostic or therapeutic use.

Future Directions

The future directions for research involving 2-Pyridin-3-yl-benzooxazol-5-ylamine are not specified in the search results. Given its use in proteomics research, it may have potential applications in the study of proteins and their functions.